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Compound of Interest

Compound Name: Dibutyl terephthalate

Cat. No.: B1670439 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Dibutyl Terephthalate

Introduction
Dibutyl terephthalate (DBT) is an organic compound and a diester of terephthalic acid.[1] With

the chemical formula C16H22O4, it is a colorless to light yellow, viscous liquid.[1][2] DBT is

primarily utilized as a plasticizer to enhance the flexibility and durability of polymers such as

polyvinyl chloride (PVC).[1] This document provides a comprehensive overview of the physical

and chemical properties of Dibutyl terephthalate, intended for researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
The fundamental physical and chemical characteristics of Dibutyl terephthalate are

summarized below.

Table 1: General and Molecular Properties
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Property Value Reference

IUPAC Name
dibutyl benzene-1,4-

dicarboxylate
[1][3]

Synonyms

1,4-Benzenedicarboxylic acid,

dibutyl ester; Terephthalic acid,

dibutyl ester

[2][3]

CAS Number 1962-75-0 [1][3][4]

Molecular Formula C16H22O4 [1][3][4]

Molecular Weight 278.34 g/mol [1][3][4]

Appearance
Colorless to light yellow, clear

liquid
[1][2]

Physical Description Liquid [3]

SMILES
CCCCOC(=O)C1=CC=C(C=C

1)C(=O)OCCCC
[1]

InChI Key
LQLQDKBJAIILIQ-

UHFFFAOYSA-N
[1]

Table 2: Physical Properties
Property Value Reference

Melting Point 16 °C [5]

Boiling Point 381.16 °C (rough estimate) [5]

Density 1.053 g/cm³ [5]

Refractive Index 1.463 (45 °C) [5]

Flash Point 180 °C [1]

Solubility
Soluble in DMSO. Insoluble in

water.
[1][6]

Vapor Pressure 0.00007 mmHg (20 °C) [7]
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Table 3: Spectroscopic Data
Technique Data Reference

FT-IR (cm⁻¹)
2960, 2874, 1722, 1265, 1462,

1119, 1069, 741, 651
[8]

¹H NMR (CDCl₃, δ)

7.73-7.70 (m, 2H), 7.53-7.50

(m, 2H), 4.3 (t, 2H), 4.10-4.08

(d, 1H), 2.08-2.02 (m, 1H),

1.47-1.33 (m, 4H), 0.97 (t, 7H)

[8]

¹³C NMR (CDCl₃, δ) 13.3, 18.8, 132.0, 167.2 [8]

Mass Spectrum (ESI) m/z = 279 (M+1)⁺ [8]

HRMS (ESI)

Calculated for C16H23O4

(M+1)⁺: 279.1597, Found:

279.1590

[8]

Table 4: Safety and Hazard Information
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Aspect Information Reference

GHS Classification
Not classified as hazardous by

the majority of reports.
[1][3]

Handling

Handle in a well-ventilated

area. Wear protective clothing,

gloves, and safety goggles.

[9][10]

Storage

Store in a tightly closed

container in a dry, cool, and

well-ventilated place.

[9]

First Aid (Inhalation)

Move victim to fresh air. If

breathing is difficult, give

oxygen.

[9][10]

First Aid (Skin Contact)
Wash off with soap and plenty

of water.
[9][10]

First Aid (Eye Contact)
Rinse with pure water for at

least 15 minutes.
[9][10]

First Aid (Ingestion)
Rinse mouth with water. Do not

induce vomiting.
[9][10]

Experimental Protocols
Synthesis of Dibutyl Terephthalate via Alcoholysis of
PET
A sustainable method for synthesizing Dibutyl terephthalate involves the alcoholysis of

polyethylene terephthalate (PET) waste.[1][11] This process depolymerizes PET using n-

butanol in the presence of a catalyst.

Materials:

Waste Polyethylene terephthalate (PET) flakes

n-Butanol
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Catalyst (e.g., diacid ionic liquid [HO3S-(CH2)3-mim]Cl-FeCl3)[11]

Equipment:

Three-necked round-bottom flask

Reflux condenser

Mechanical stirrer

Heating mantle with temperature controller

Distillation apparatus

Procedure:

Charge the reactor with waste PET flakes and n-butanol. A typical molar ratio of PET

repeating units to n-butanol is 1:3.[11]

Add the catalyst. The mass ratio of PET to catalyst is typically around 5:1.[11]

Heat the mixture to the reaction temperature (e.g., 210 °C) under constant stirring.[11]

Maintain the reaction for a specified time (e.g., 8 hours) to ensure complete conversion of

PET.[11]

After the reaction, the products, Dibutyl terephthalate and ethylene glycol, are separated

and purified, often through distillation. The catalyst can be separated and reused.[11]

Characterization Techniques
1. Fourier-Transform Infrared (FT-IR) Spectroscopy

Purpose: To identify the functional groups present in the synthesized compound.

Method: A small sample of Dibutyl terephthalate is placed on the ATR crystal of the FT-IR

spectrometer. The spectrum is recorded over a range of wavenumbers (typically 4000-400

cm⁻¹). The resulting spectrum is analyzed for characteristic peaks corresponding to the ester

carbonyl group (C=O), C-O stretching, and aromatic C-H bonds.
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2. Nuclear Magnetic Resonance (NMR) Spectroscopy

Purpose: To determine the molecular structure of the compound by analyzing the chemical

environment of the hydrogen (¹H NMR) and carbon (¹³C NMR) atoms.

Method: A small amount of the sample is dissolved in a deuterated solvent (e.g., CDCl₃) and

placed in an NMR tube. The spectra are recorded on an NMR spectrometer. The chemical

shifts, integration, and splitting patterns of the peaks are analyzed to confirm the structure of

Dibutyl terephthalate.

3. Mass Spectrometry (MS)

Purpose: To determine the molecular weight and elemental composition of the compound.

Method: The sample is introduced into the mass spectrometer, where it is ionized. The mass-

to-charge ratio (m/z) of the resulting ions is measured. High-resolution mass spectrometry

(HRMS) can provide the exact molecular formula.
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Caption: Experimental workflow for the synthesis and analysis of Dibutyl terephthalate.
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Caption: Logical relationships of Dibutyl terephthalate's properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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